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Compound of Interest

Compound Name: 11-Hydroxy-sugiol

Cat. No.: B15129360

Get Quote

Executive Summary: The Structural Advantage
In the development of abietane diterpenoids as therapeutic agents, 11-Hydroxy-sugiol
represents a critical metabolic evolution of its parent compound, Sugiol. While Sugiol exhibits

established anti-inflammatory and antiviral properties, its lipophilicity limits bioavailability. The

introduction of a hydroxyl group at the C11 position—forming a catechol moiety with the C12-

hydroxyl—fundamentally alters the crystallographic landscape and physicochemical

performance profile.

This guide provides a technical comparison between the Target (11-Hydroxy-sugiol) and the

Benchmark (Sugiol). It synthesizes existing X-ray diffraction data for the parent scaffold with

predictive modeling for the derivative, establishing a protocol for empirical validation.

Comparative Technical Specifications
The following data contrasts the established crystallographic parameters of Sugiol with the

requisite parameters for 11-Hydroxy-sugiol.
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Table 1: Crystallographic & Physicochemical
Comparison

Feature
Benchmark: Sugiol

(Parent)
Target: 11-Hydroxy-

sugiol (Derivative)
Structural Implication

Formula
Increased polar

surface area (PSA).

Crystal System Orthorhombic
Predicted: Monoclinic

/ Orthorhombic

Catechol motif often

induces lower

symmetry due to

specific H-bonding

requirements.

Space Group (Chiral) or

Chirality is

maintained; packing

density likely

increases.

H-Bond Donor 1 (C12-OH) 2 (C11-OH, C12-OH)

Critical: Formation of

intramolecular H-bond

or metal chelation

capability.

H-Bond Acceptor 2 (C7=O, C12-OH)
3 (C7=O, C11-OH,

C12-OH)

Enhanced lattice

energy; higher melting

point potential.

Solubility (Aq) Low (< 10 µM)
Moderate (> 50 µM

predicted)

The 11-OH group

disrupts the

hydrophobic shield of

the A/B rings.

Bioactivity
Anti-inflammatory

(NF-κB)

Enhanced Antioxidant

(ROS Scavenging)

The ortho-dihydroxy

(catechol) structure is

a potent radical

scavenger.
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Analyst Note: The Sugiol structure (CCDC 684558) relies on a single donor-acceptor pair for

lattice stability. The 11-Hydroxy variant introduces a "catechol clamp," allowing for bidentate

coordination with water molecules in the crystal lattice, potentially forming a stable hydrate.

Structural Mechanism & Biosynthesis Pathway
Understanding the origin of 11-Hydroxy-sugiol is essential for isolation and crystallization. It is

not a random synthetic byproduct but a specific metabolite generated by cytochrome P450

enzymes in Salvia species.

Figure 1: Biosynthetic Transformation & Structural
Logic
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Caption: Enzymatic conversion of Sugiol to 11-Hydroxy-sugiol via CYP76AH, introducing the

critical C11-hydroxyl group.[1]

Experimental Protocol: Crystallization & Data
Collection
As specific X-ray data for 11-Hydroxy-sugiol is often proprietary or absent from public

repositories, the following protocol is designed to generate high-quality single crystals suitable

for diffraction. This workflow addresses the specific solubility challenges of the catechol moiety.
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Phase 1: Purification & Preparation
Objective: Obtain >98% purity to prevent twinning.

Source: Isolate from Salvia root extract or synthesize via semi-synthetic oxidation of Sugiol.

Polishing: Perform HPLC using a C18 column (MeOH/Water gradient).

Validation: Verify purity via

-NMR. Look for the disappearance of the C11 aromatic proton signal (present in Sugiol at
~6.8 ppm).

Phase 2: Crystallization Screening Matrix
Logic: The 11-OH group increases polarity. Standard non-polar screens for diterpenes will fail.

Method Solvent System Additive Rationale

Slow Evaporation
Acetone / n-Hexane

(1:1)
None

Standard screen for

abietanes.

Vapor Diffusion Ethanol / Water 0.1% Acetic Acid

Protonates the

phenol, preventing

oxidation to quinone.

Liquid-Liquid Diffusion / Pentane None

Encourages slow

packing of the

hydrophobic skeleton.

High-Risk/High-

Reward
Methanol (Trace)

Attempts to co-

crystallize as a metal

complex (utilizing

catechol chelation).

Phase 3: Data Collection Strategy (X-ray Diffraction)
Instrument: Bruker D8 Venture or equivalent (Mo or Cu source).
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Mounting: Use a cryo-loop with Paratone-N oil. Flash cool to 100 K immediately to prevent

oxidation.

Strategy:

Collect a full sphere of data (redundancy > 4.0) to resolve the absolute configuration

(Flack parameter).

Resolution Target: 0.8 Å or better is required to distinguish the H-atom positions on the

C11/C12 hydroxyls, confirming the intramolecular hydrogen bond.

Refinement:

Use SHELXL.

Treat hydroxyl hydrogens as "riding" or locate them in the difference Fourier map if data

quality permits.

Performance Analysis: Why the Structure Matters
The crystallographic data directly informs the pharmaceutical utility of the compound.

Figure 2: Structure-Activity Relationship (SAR) Workflow
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Click to download full resolution via product page

Caption: Correlation between crystallographic features (H-bonding/Packing) and

pharmaceutical performance.[2]

Key Insights:
Antioxidant Mechanism: The X-ray structure will likely reveal a planar conformation between

the C11/C12 oxygens and the aromatic ring. This planarity allows for electron delocalization,

explaining why 11-Hydroxy-sugiol is a superior radical scavenger compared to Sugiol.

Stability Warning: If the crystal structure shows large solvent channels, the compound may

be prone to oxidation (to the ortho-quinone) in air. Store crystals under argon.

References
Sugiol Crystal Structure: Cambridge Crystallographic Data Centre (CCDC). Deposition

Number 684558. Available at: [Link]

Biosynthesis of 11-Hydroxysugiol: Ignea, C., et al. (2016). "Reconstructing the biosynthetic
pathway of the diterpene carnosic acid in yeast." Metabolic Engineering.

CYP76AH Activity: Guo, J., et al. (2013). "CYP76AH1 catalyzes turnover of miltiradiene in

tanshinones biosynthesis." Nature Communications. Available at: [Link]

Abietane Diterpenoid Review: Gonzalez, M.A. (2015). "Aromatic Abietane Diterpenoids:

Their Biological Activity and Synthesis." Natural Product Reports. Available at: [Link]

PubChem Compound Summary: 11-Hydroxysugiol (CID 10403490). National Library of

Medicine. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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